Cas no 65429-25-6 ((3β,15α,17β)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol)

• Product Name: (3β,15α,17β)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol
• CAS No: 65429-25-6
• MF: C₃₁H₅₈O₃Si₂
• MW: 534.961431980133
• CID: 826437
• PubChem ID: 71314044
• Update Time: 2025-09-27

(3β,15α,17β)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (3β,15α,17β)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol
• (3S,8R,9S,10R,13S,14S,15S,17S)-15,17-bis[[tert-butyl(dimethyl)silyl]oxy]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3Β,15Α,17Β)-15,17-BIS-O-(TERT-BUTYLDIMETHYLSILYLOXY) ANDROST-5-EN-3-OL,WHITE SOLID
• A)-15,17-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]androst-5-en-3-ol
• A)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol
• A,15
• A,17
• 65429-25-6
• (3beta,17beta)-15,17-Bis{[tert-butyl(dimethyl)silyl]oxy}androst-5-en-3-ol
• (3beta,15alpha,17beta)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol
• DTXSID00747160

• Inchi： 1S/C31H58O3Si2/c1-28(2,3)35(9,10)33-25-20-26(34-36(11,12)29(4,5)6)31(8)18-16-24-23(27(25)31)14-13-21-19-22(32)15-17-30(21,24)7/h13,22-27,32H,14-20H2,1-12H3/t22-,23+,24-,25-,26-,27+,30-,31+/m0/s1
• InChI Key： QREAEZONYVKIGK-CAJZEXQTSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@@H]([C@@]2(C)CC[C@@H]3[C@@]4(C)CC[C@@H](CC4=CC[C@H]3[C@@H]21)O)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 534.39200
• Monoisotopic Mass: 534.39244878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 529.7±50.0 °C at 760 mmHg
• Flash Point: 274.2±30.1 °C
• PSA: 38.69000
• LogP: 8.70080
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

(3β,15α,17β)-15,17-Bis-O-(tert-butyldimethylsilyloxy) Androst-5-en-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives